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Abstract
This technical guide provides a comprehensive overview of the core physical properties of

methyl D-gluconate, a key carbohydrate derivative with significant applications in the

pharmaceutical and biotechnological sectors. This document is designed to serve as a practical

resource for researchers, scientists, and drug development professionals, offering not only a

compilation of known and predicted physical data but also detailed, field-proven methodologies

for their experimental determination. By elucidating the causality behind experimental choices

and adhering to principles of scientific integrity, this guide aims to be a self-validating system

for the physical characterization of methyl D-gluconate and similar compounds. All protocols

are supported by authoritative references, and key experimental workflows are visualized to

enhance understanding and reproducibility.
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Introduction: The Significance of Methyl D-
Gluconate
Methyl D-gluconate, the methyl ester of D-gluconic acid, is a versatile organic compound

derived from glucose. Its structure, featuring multiple hydroxyl groups and an ester moiety,

imparts unique chemical and physical characteristics that are pivotal to its function in various

applications. In the pharmaceutical industry, it serves as a crucial intermediate in the synthesis

of more complex molecules and as a component in drug formulations, where its solubility and

biocompatibility are highly valued. A thorough understanding of its physical properties is

paramount for its effective utilization in research and development, ensuring process

optimization, quality control, and the rational design of new applications. This guide provides an

in-depth exploration of these properties and the experimental techniques used to measure

them.

Core Physical Properties of Methyl D-Gluconate
Precise experimental data for some physical properties of methyl D-gluconate are not readily

available in the public domain. Therefore, the following table includes both computed values

and estimated data based on closely related compounds, such as gluconic acid and its salts

and other methyl glycosides. It is crucial for researchers to experimentally verify these

properties for their specific samples.
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Property Value Source/Method

Molecular Formula C₇H₁₄O₇ PubChem[1]

Molecular Weight 210.18 g/mol PubChem[1]

Appearance
Predicted: White crystalline

solid

Inferred from related

compounds

Melting Point Estimated: 90-100 °C
Based on Methyl 2-keto-D-

gluconate (92-95 °C)[2]

Boiling Point
Decomposes before boiling at

atmospheric pressure

Typical for polyhydroxy

compounds

Solubility

Predicted: High solubility in

water, soluble in methanol and

ethanol, sparingly soluble in

less polar organic solvents.

Based on the high solubility of

sodium gluconate in water and

its moderate solubility in

ethanol.[3][4]

Specific Optical Rotation, [α]D Predicted: Dextrorotatory (+)

Based on D-glucono-δ-lactone

(+63.5°) and the D-

configuration of the parent

sugar.[5] The exact value

requires experimental

determination.

Topological Polar Surface Area

(TPSA)
127 Å²

Computed by Cactvs 3.4.8.18

(PubChem release

2021.10.14)[1]

Experimental Determination of Physical Properties
The following sections detail robust, step-by-step protocols for the experimental determination

of the key physical properties of methyl D-gluconate. The methodologies are designed to be

self-validating and are grounded in established laboratory practices.

Melting Point Determination
The melting point is a critical indicator of purity. For a pure crystalline solid, a sharp melting

range of 0.5-1.0°C is expected. Impurities typically lead to a depression and broadening of the
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melting range.

Sample Preparation: Ensure the methyl D-gluconate sample is completely dry and finely

powdered.

Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample to

introduce a small amount of material. Tap the sealed end of the capillary tube on a hard

surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating and Observation:

If the approximate melting point is unknown, perform a rapid heating to get a preliminary

range.

For an accurate measurement, heat rapidly to about 20°C below the expected melting

point. Then, decrease the heating rate to approximately 1-2°C per minute.

Data Recording: Record the temperature at which the first droplet of liquid appears (the

onset of melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting). This range is the melting point of the sample.

Sample Preparation Capillary Loading Measurement

Dry Sample Powder Sample Load Capillary Pack Sample (2-3 mm) Insert into Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T_onset and T_complete

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Assessment
Understanding the solubility profile of methyl D-gluconate in various solvents is crucial for its

application in formulations and as a reactant in synthesis. The principle of "like dissolves like"
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suggests high solubility in polar protic solvents.

Solvent Preparation: Select a range of solvents of varying polarity (e.g., water, methanol,

ethanol, acetone, ethyl acetate, and hexane).

Equilibrium Saturation:

In a series of sealed vials, add a known excess amount of methyl D-gluconate to a precise

volume of each solvent.

Agitate the vials at a constant, controlled temperature (e.g., 25°C) for a sufficient period

(e.g., 24 hours) to ensure equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed at the controlled temperature until the

undissolved solid has settled. Centrifugation can be used to expedite this process.

Sample Extraction: Carefully withdraw a known volume of the clear, saturated supernatant

without disturbing the solid phase.

Solvent Evaporation: Transfer the aliquot to a pre-weighed vial and evaporate the solvent

completely under reduced pressure or in a fume hood.

Mass Determination: Weigh the vial containing the dried solute. The difference in mass gives

the amount of dissolved methyl D-gluconate.

Calculation: Calculate the solubility in g/100 mL or other appropriate units.

Saturation Phase Separation Quantification

Add Excess Solute to Solvent Agitate at Constant T Settle/Centrifuge Extract Supernatant Evaporate Solvent Weigh Residue Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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3. Sodium Gluconate | C6H11NaO7 | CID 23672301 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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